Cas no 27475-09-8 (Methyl 5-acetyl-2-(benzyloxy)benzoate)
Methyl 5-acetyl-2-(benzyloxy)benzoate is a synthetic aromatic ester characterized by its acetyl and benzyloxy functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its benzyl-protected phenolic hydroxyl group enhances stability during reactions, while the acetyl moiety offers reactivity for further functionalization. The methyl ester group improves solubility in organic solvents, facilitating purification and downstream applications. This compound is valued for its well-defined structure and consistent performance in multi-step synthetic routes. Proper handling under controlled conditions is recommended due to its sensitivity to hydrolysis and potential irritant properties.
27475-09-8 structure
Product name:Methyl 5-acetyl-2-(benzyloxy)benzoate
Methyl 5-acetyl-2-(benzyloxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-acetyl-2-(benzyloxy)benzoate
- 2-Benzyloxy-5-acetylbenzoic Acid Methyl Ester
- benzoic acid, 5-acetyl-2-(phenylmethoxy)-, methyl ester
- Methyl 2-(benzyloxy)-5-acetylbenzoate
- methyl5-acetyl-2-(benzyloxy)benzoate
- methyl 5-acetyl-2-phenylmethoxybenzoate
- Methyl 5-Acetyl-2-(Benzyl-Oxy)Benzoate
- CCBVZNHYLQHOLD-UHFFFAOYSA-N
- Methyl 2-benzyloxy-5-acetylbenzoate
- AX8281927
- Y6153
- 5-Acetyl-2-benzyloxybenzoic acid methyl ester
- S6D36MW93E
- CS-M1166
- Benzoic acid,5-acetyl-2-(phenylmethoxy)-,methyl ester
- MFCD00075778
- AKOS022173487
- A913295
- DTXSID00494708
- AS-19734
- SCHEMBL131382
- 2-BENZYL-5-ACETYL METHYL SALICYLATE
- 27475-09-8
- DB-032236
-
- MDL： MFCD00075778
- Inchi： 1S/C17H16O4/c1-12(18)14-8-9-16(15(10-14)17(19)20-2)21-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
- InChI Key： CCBVZNHYLQHOLD-UHFFFAOYSA-N
- SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C=1C(=O)OC([H])([H])[H]
Computed Properties
- Exact Mass: 284.10488
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- XLogP3: 2.9
Experimental Properties
- Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 69-72°C
- Solubility: Almost insoluble (0.063 g/l) (25 º C),
- PSA: 52.6
Methyl 5-acetyl-2-(benzyloxy)benzoate Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store at room temperature
Methyl 5-acetyl-2-(benzyloxy)benzoate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154521-5g |
methyl 5-acetyl-2-(benzyloxy)benzoate |
27475-09-8 | 95+% | 5g |
$282 | 2022-06-11 | |
| eNovation Chemicals LLC | Y1253194-1g |
Benzoic acid, 5-acetyl-2-(phenylmethoxy)-, methyl ester |
27475-09-8 | 95% | 1g |
$135 | 2024-06-06 | |
| Aaron | AR00I5WF-1g |
Benzoic acid, 5-acetyl-2-(phenylmethoxy)-, methyl ester |
27475-09-8 | 98% | 1g |
$84.00 | 2025-02-11 | |
| eNovation Chemicals LLC | Y1253194-1g |
Benzoic acid, 5-acetyl-2-(phenylmethoxy)-, methyl ester |
27475-09-8 | 95% | 1g |
$145 | 2025-02-20 | |
| Ambeed | A459352-1g |
Methyl 5-acetyl-2-(benzyloxy)benzoate |
27475-09-8 | 98% | 1g |
$91.0 | 2024-07-28 | |
| Ambeed | A459352-5g |
Methyl 5-acetyl-2-(benzyloxy)benzoate |
27475-09-8 | 98% | 5g |
$315.0 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1253194-100mg |
Benzoic acid, 5-acetyl-2-(phenylmethoxy)-, methyl ester |
27475-09-8 | 95% | 100mg |
$75 | 2025-02-24 | |
| abcr | AB497395-250mg |
Methyl 5-acetyl-2-(benzyloxy)benzoate, 97%; . |
27475-09-8 | 97% | 250mg |
€110.80 | 2024-04-17 | |
| Crysdot LLC | CD12089351-5g |
Methyl 5-acetyl-2-(benzyloxy)benzoate |
27475-09-8 | 97% | 5g |
$299 | 2024-07-24 | |
| Aaron | AR00I5WF-100mg |
Benzoic acid, 5-acetyl-2-(phenylmethoxy)-, methyl ester |
27475-09-8 | 98% | 100mg |
$22.00 | 2025-02-11 |
Methyl 5-acetyl-2-(benzyloxy)benzoate Related Literature
-
Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
-
Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
-
Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
-
Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:27475-09-8)Methyl 5-acetyl-2-(benzyloxy)benzoate
Purity:99%
Quantity:5g
Price ($):284.0